![molecular formula C15H12BrClN2O B3868743 N'-(3-bromobenzylidene)-2-(4-chlorophenyl)acetohydrazide](/img/structure/B3868743.png)
N'-(3-bromobenzylidene)-2-(4-chlorophenyl)acetohydrazide
Overview
Description
N'-(3-bromobenzylidene)-2-(4-chlorophenyl)acetohydrazide, also known as BBCA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of hydrazones and has been found to exhibit various biological activities. In
Mechanism of Action
The mechanism of action of N'-(3-bromobenzylidene)-2-(4-chlorophenyl)acetohydrazide is not fully understood. However, it has been proposed that this compound exerts its biological activities by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids. This leads to the inhibition of DNA replication and cell division, ultimately resulting in the death of cancer cells. This compound has also been found to induce the generation of reactive oxygen species (ROS), which can cause oxidative damage to cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, leading to the inhibition of DNA replication and cell division. This compound has also been found to induce apoptosis in cancer cells. Moreover, it has been found to possess anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
N'-(3-bromobenzylidene)-2-(4-chlorophenyl)acetohydrazide has several advantages for lab experiments. It is easy to synthesize and has been found to exhibit potent biological activities. Moreover, it can be easily modified to obtain derivatives with improved properties. However, there are some limitations to the use of this compound in lab experiments. It is highly toxic and requires careful handling. Moreover, its mechanism of action is not fully understood, which limits its potential applications.
Future Directions
There are several future directions for the study of N'-(3-bromobenzylidene)-2-(4-chlorophenyl)acetohydrazide. One possible direction is to explore its potential as a chemotherapeutic agent for the treatment of cancer. Further studies are needed to elucidate its mechanism of action and to identify the molecular targets of this compound. Moreover, the synthesis of derivatives of this compound with improved properties should be explored. Finally, the potential applications of this compound in other areas, such as antifungal and antibacterial agents, should be investigated.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It has been found to exhibit various biological activities, including antitumor, antifungal, and antibacterial activities. This compound has also been shown to possess anti-inflammatory and analgesic properties. Moreover, it has been found to inhibit the growth of various cancer cell lines and induce apoptosis in cancer cells. Further studies are needed to elucidate its mechanism of action and to identify the molecular targets of this compound.
Scientific Research Applications
N'-(3-bromobenzylidene)-2-(4-chlorophenyl)acetohydrazide has been extensively studied for its potential applications in scientific research. It has been found to exhibit antitumor, antifungal, and antibacterial activities. This compound has also been shown to possess anti-inflammatory and analgesic properties. Moreover, it has been found to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. This compound has also been found to induce apoptosis in cancer cells.
properties
IUPAC Name |
N-[(E)-(3-bromophenyl)methylideneamino]-2-(4-chlorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrClN2O/c16-13-3-1-2-12(8-13)10-18-19-15(20)9-11-4-6-14(17)7-5-11/h1-8,10H,9H2,(H,19,20)/b18-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAMKMYZZFMHWEW-VCHYOVAHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C=NNC(=O)CC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)/C=N/NC(=O)CC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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